Cas no 115514-66-4 (4-Bromopyridazine)

4-Bromopyridazine structure
4-Bromopyridazine structure
Product Name:4-Bromopyridazine
CAS No:115514-66-4
MF:C4H3BrN2
MW:158.984019517899
MDL:MFCD13191635
CID:63158
PubChem ID:17888927
Update Time:2025-08-03

4-Bromopyridazine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromopyridazine
    • 4-Bromo-pyridazine
    • 4-Hydroxypyridazine
    • Pyridazine, 4-bromo-(9CI)
    • Pyridazine,4-bromo
    • Pyridazine, 4-broMo-
    • Pyridazine, 4-bromo- (9CI)
    • 115514-66-4
    • AC-25124
    • FT-0688612
    • DTXSID00591488
    • SCHEMBL320322
    • BZJSAOCTEXRSME-UHFFFAOYSA-N
    • CS-B0657
    • AB48350
    • 4-bromopyridazine(HBr form)
    • W-204849
    • AKOS005259636
    • A849541
    • AMY22853
    • MDL: MFCD13191635
    • Inchi: 1S/C4H3BrN2/c5-4-1-2-6-7-3-4/h1-3H
    • InChI Key: BZJSAOCTEXRSME-UHFFFAOYSA-N
    • SMILES: BrC1=CN=NC=C1

Computed Properties

  • Exact Mass: 157.94800
  • Monoisotopic Mass: 157.94796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 1.23910

4-Bromopyridazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromopyridazine Pricemore >>

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